
In-Depth Technical Guide to Tetraammonium
Hexamolybdate (Ammonium Octamolybdate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraammonium hexamolybdate

Cat. No.: B086680 Get Quote

CAS Number: 12411-64-2

This technical guide provides a comprehensive overview of tetraammonium hexamolybdate,

more systematically known as ammonium octamolybdate. The primary audience for this

document includes researchers, scientists, and professionals in drug development who require

detailed technical information and safety protocols.

Chemical and Physical Properties
Ammonium octamolybdate is a white to off-white crystalline powder.[1][2][3] Key quantitative

physical and chemical properties are summarized in the tables below for easy reference and

comparison.
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Property Value Source

Molecular Formula (NH₄)₄Mo₈O₂₆ [1][2]

Molecular Weight 1255.66 g/mol [4]

Appearance White to off-white powder [1][2][3]

Density 3.18 g/cm³ [4][5][6][7][8][9]

Melting Point > 360 °C [4][5]

Solubility in Water 4 g/L at 25 °C [1][2][4][5][6]

pH
5.0 - 5.5 (5% aqueous

solution)
[10]

Safety and Hazard Information
While some sources state that ammonium octamolybdate is not classified as a hazardous

substance, it is crucial to handle it with care, as with all chemicals in a laboratory setting.[11]

[12] Ingestion of molybdenum compounds may lead to adverse health effects.[10]

Hazard Type Description Source

Acute Oral Toxicity LD50: > 2000 mg/kg (Rat) [10]

Acute Dermal Toxicity LD50: > 2000 mg/kg (Rat) [10]

Acute Inhalation Toxicity LC50: > 3.92 mg/L (Rat) [10]

Skin Irritation May cause skin irritation. [10]

Eye Irritation May cause eye irritation. [10]

Respiratory Irritation
May cause respiratory tract

irritation.
[10]

Experimental Protocols
Safe Handling and Storage
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.

Storage:

Store in a cool, dry, and well-ventilated area.[11]

Keep containers tightly closed to prevent moisture absorption and contamination.

Store away from incompatible materials such as strong oxidizing agents and acids.

Disposal Procedures
Dispose of ammonium octamolybdate and its containers in accordance with local, regional, and

national regulations. Waste material should be handled as hazardous waste and disposed of

through a licensed waste disposal contractor.

Spill Response
Small Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a

sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and collect the material for disposal.

Clean the spill area thoroughly with water.

Signaling Pathways and Experimental Workflows
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The following diagram illustrates a logical workflow for the safe handling of ammonium

octamolybdate in a research setting.
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Caption: Safe handling workflow for ammonium octamolybdate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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